Cas no 236406-42-1 (tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 236406-42-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 4641960
• Update Time: 2025-10-30

tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate
• 6-Azaspiro[2.5]octane-6-carboxylic acid, 1-(hydroxymethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-6-4-13(5-7-14)8-10(13)9-15/h10,15H,4-9H2,1-3H3
• InChI Key： RAHRDDGHHDIGTE-UHFFFAOYSA-N
• SMILES： C1(CO)C2(CCN(C(OC(C)(C)C)=O)CC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate

Professional Introduction to Tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 236406-42-1)

Tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate, identified by its Chemical Abstracts Service (CAS) number 236406-42-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic azolidine derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound’s molecular framework, featuring a spiro linkage between an azetidinone ring and a cyclohexane moiety, combined with the presence of both hydroxymethyl and tert-butyl ester functionalities, contributes to its distinctive chemical properties and reactivity.

The tert-butyl group at the carboxylate position enhances the compound’s stability and lipophilicity, which are critical factors in determining its pharmacokinetic behavior. This structural feature is particularly relevant in the design of prodrugs or bioavailability-enhancing agents, where such modifications can improve solubility and metabolic stability. Additionally, the azaspiro[2.5]octane core introduces a rigid scaffold that can influence binding interactions with biological targets, making it a valuable scaffold for structure-based drug design. The presence of the 1-(hydroxymethyl) group further adds to the compound’s versatility, enabling various functionalization strategies that could be exploited in synthetic chemistry.

In recent years, spirocyclic compounds have emerged as privileged scaffolds in medicinal chemistry due to their ability to exhibit multiple binding modes and favorable pharmacokinetic profiles. The spiro[2.5]octane system in particular has been explored for its potential in modulating enzyme activity and receptor interactions. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The unique conformational rigidity provided by the spiro linkage ensures precise alignment with biological targets, enhancing binding affinity and selectivity.

Recent studies have highlighted the pharmaceutical relevance of azaspiro compounds, particularly those featuring nitrogen-containing heterocycles. The azetidinone ring in tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate serves as a versatile pharmacophore, capable of interacting with both hydrophobic and polar regions of biological targets. This dual interaction capability is advantageous for designing molecules with high affinity and low toxicity. Moreover, the compound’s ability to undergo metabolic transformations at the hydroxymethyl group provides opportunities for bioactivation or detoxification pathways, depending on its intended therapeutic use.

The carboxylate functionality in this compound not only contributes to its solubility but also allows for further derivatization via esterification or amidation reactions. Such modifications are commonly employed in drug development to optimize pharmacokinetic properties or to introduce specific pharmacological effects. For example, esterase-mediated hydrolysis of the tert-butyl ester can release active species or alter the physicochemical properties of the molecule, enabling targeted drug delivery systems.

Advances in computational chemistry have enabled more efficient virtual screening and molecular modeling studies for this class of compounds. The 3D structure of tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate has been used in docking simulations to predict interactions with potential therapeutic targets such as protein kinases or ion channels. These computational approaches have accelerated the identification of lead compounds for further optimization, reducing both time-to-market and development costs.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards required for pharmaceutical applications. Key synthetic strategies include ring-closure reactions to form the spirocyclic core, followed by functional group interconversions to introduce the desired substituents at strategic positions within the molecule. Recent innovations in catalytic methods have improved yields and reduced byproduct formation during these synthetic steps.

In conclusion,tert-butyl 1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 236406-42-1) represents a promising candidate for further exploration in drug discovery programs due to its unique structural features and potential biological activities. Its spirocyclic framework combined with functional groups such as hydroxymethyl and tert-butyl ester offers a rich chemical space for medicinal chemists to develop novel therapeutics targeting various diseases.